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Compound of Interest

Compound Name: 5-Chlorosalicylaldehyde

Cat. No.: B124248

For Immediate Use by Laboratory Professionals

The proper disposal of 5-Chlorosalicylaldehyde is critical for ensuring laboratory safety and
environmental protection. This compound is classified as a hazardous substance due to its
potential for causing skin, eye, and respiratory irritation, and its high toxicity to aquatic life.[1][2]
[3][4] Improper disposal can lead to significant environmental damage and regulatory non-

compliance.

This guide provides a clear, step-by-step procedure for the safe handling and disposal of 5-
Chlorosalicylaldehyde waste, in line with established safety protocols.

Hazard Profile and Regulatory Data

Before handling, it is essential to understand the hazards associated with 5-
Chlorosalicylaldehyde. This information dictates the required personal protective equipment
(PPE) and handling procedures.
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Hazard Classification Category GHS Hazard Statement
) ) o H315: Causes skin irritation[3]
Skin Corrosion/Irritation Category 2
[41[5]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation[3][4][5]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[3][4][5]
Hazardous to the Aquatic H400: Very toxic to aquatic
Category 1

Environment (Acute)

life[1][3][5]

Regulatory and Transport Information

Parameter Value Source
CAS Number 635-93-8 [1][2]13]
UN Number 3077 [1][2][5]

Proper Shipping Name

Environmentally hazardous
substance, solid, n.o.s. (5-

Chlorosalicylaldehyde)

[1](21[5]

Transport Hazard Class

9 (Miscellaneous hazardous

material)

[1](21[5]

Packing Group

[1](21[5]

Aquatic Toxicity (Fish)

LC50: 0.71 - 0.83 mg/L

(Pimephales promelas, 96h)

[1]

Step-by-Step Disposal Protocol

This protocol outlines the mandatory steps for collecting and disposing of 5-

Chlorosalicylaldehyde waste.
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Step 1: Wear Appropriate Personal Protective Equipment (PPE) Before handling waste, ensure
you are wearing the following:

Gloves: Chemical-resistant gloves (e.g., nitrile). Inspect for tears or holes before use.[5]

Eye Protection: Safety glasses with side-shields or chemical goggles.[5]

Lab Coat: A standard lab coat or impervious clothing to protect from skin contact.[5]

Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved respirator.

[6]
Step 2: Waste Collection and Segregation

» Designated Container: Collect all solid 5-Chlorosalicylaldehyde waste in a dedicated,
chemically compatible container that can be tightly sealed.[2][5]

e Avoid Mixing: Do not mix 5-Chlorosalicylaldehyde waste with other waste streams,
especially non-halogenated solvents, to prevent complex and costly disposal procedures.[7]

o Labeling: Clearly label the waste container as "Hazardous Waste" and specify the contents:
"5-Chlorosalicylaldehyde (Chlorinated Organic Solid, Aquatic Toxin)".

Step 3: Accidental Spill Cleanup

e Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential
personnel.[5]

» Containment: Prevent the spilled material from entering drains or waterways.[1][5]

o Cleanup: Carefully sweep up the solid material, avoiding dust formation, and place it into the
designated hazardous waste container.[2][5]

Step 4: Storage and Final Disposal

e Secure Storage: Store the sealed waste container in a cool, dry, and well-ventilated area,
away from incompatible materials such as strong oxidizing agents and strong bases.[2][4]
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o Professional Disposal: The disposal of 5-Chlorosalicylaldehyde is strictly regulated. Do not
dispose of this chemical in the regular trash or pour it down the drain.[1] Arrange for
collection by a licensed hazardous waste disposal company.[1][2][5]

o Method of Disposal: A common method for this type of waste is high-temperature
incineration in a facility equipped with an afterburner and scrubber to handle the resulting
hydrogen chloride gas.[5]

o Regulatory Compliance: Always consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-
Chlorosalicylaldehyde.
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5-Chlorosalicylaldehyde Disposal Workflow

Start: Identify
5-Chlorosalicylaldehyde Waste

l

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Accidental Spill?

Contain Spill & Prevent Entry

No into Drains/Waterways

Sweep up solid material

A
Step 2: Collect Waste
in a Designated, Labeled Container

Label Container:
'Hazardous Waste'
‘Chlorinated Organic Solid'
‘Aguatic Toxin'

Step 3: Store Securely
in a cool, dry, well-ventilated area.

Step 4: Arrange Professional Disposal
Contact licensed hazardous waste company.

Final Disposal
(e.g., High-Temperature Incineration
with scrubber)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of 5-Chlorosalicylaldehyde: A Safety
and Operations Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124248#5-chlorosalicylaldehyde-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b124248?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14069~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:12:50~~5-Chlorosalicylaldehyde~~
https://www.fishersci.com/store/msds?partNumber=AC405030250&countryCode=US&language=en
https://www.echemi.com/produce/pr25030437809-5-chlorosalicylaldehyde.html
https://www.guidechem.com/encyclopedia/5-chlorosalicylaldehyde-dic6306.html
https://www.cdhfinechemical.com/images/product/msds/10_1766249163_5-ChloroSalicylaldehyde-CASNO-635-93-8-MSDS.pdf
https://www.cdms.net/ldat/mpUUD007.pdf
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b124248#5-chlorosalicylaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b124248#5-chlorosalicylaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b124248#5-chlorosalicylaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b124248#5-chlorosalicylaldehyde-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b124248?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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